Cas no 1216230-52-2 (5-Pyrimidinecarboxylic acid, 2-(hydroxymethyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(hydroxymethyl)-
• CAS No: 1216230-52-2
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 5941146
• PubChem ID: 83814742
• Update Time: 2025-06-07

5-Pyrimidinecarboxylic acid, 2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(hydroxymethyl)-
• 2-(Hydroxymethyl)pyrimidine-5-carboxylic acid
• 1216230-52-2
• EN300-6938153

• Inchi： 1S/C6H6N2O3/c9-3-5-7-1-4(2-8-5)6(10)11/h1-2,9H,3H2,(H,10,11)
• InChI Key： CKRIBIZAUPMLBU-UHFFFAOYSA-N
• SMILES： C1(CO)=NC=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.507±0.06 g/cm3(Predicted)
• Boiling Point: 365.1±22.0 °C(Predicted)
• pka: 2.70±0.10(Predicted)